Cas no 957230-68-1 (3,6-Dibromopyrazine-2-carboxylic acid)

3,6-Dibromopyrazine-2-carboxylic acid structure
957230-68-1 structure
Product Name:3,6-Dibromopyrazine-2-carboxylic acid
CAS No:957230-68-1
MF:C5H2Br2N2O2
MW:281.889579296112
MDL:MFCD13193674
CID:838747
Update Time:2023-09-11

3,6-Dibromopyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3,6-Dibromopyrazine-2-carboxylic acid
    • 3,6-dibromo-2-Pyrazinecarboxylic acid
    • 3,6-DIBROMO-PYRAZINE-2-CARBONITRILE
    • 2,5-dibromo-3-pyrazoic acid
    • 3,6-dibromo-pyrazine-2-carboxylic acid
    • QC-6860
    • MJOLIBQBOIULPY-UHFFFAOYSA-N
    • EBD2044375
    • FCH1382027
    • 3,6-dibromo-pyrazin-2-carboxylic acid
    • SY021153
    • AB0030930
    • ST2410325
    • AX8210467
    • X3207
    • 3,6-Dibromo-2-pyrazinecarboxylic acid (ACI)
    • MDL: MFCD13193674
    • Inchi: 1S/C5H2Br2N2O2/c6-2-1-8-4(7)3(9-2)5(10)11/h1H,(H,10,11)
    • InChI Key: MJOLIBQBOIULPY-UHFFFAOYSA-N
    • SMILES: O=C(C1C(Br)=NC=C(Br)N=1)O

Computed Properties

  • Exact Mass: 279.84800
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Topological Polar Surface Area: 63.1

Experimental Properties

  • PSA: 63.08000
  • LogP: 1.69980

3,6-Dibromopyrazine-2-carboxylic acid Security Information

3,6-Dibromopyrazine-2-carboxylic acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,6-Dibromopyrazine-2-carboxylic acid Pricemore >>

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3,6-Dibromopyrazine-2-carboxylic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Methanol ,  Tetrahydrofuran ,  Water ;  30 min, 5 °C
Reference
Preparation of salts of fused pyrazine derivative for treatment of degenerative and inflammatory diseases
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Methanol ,  Tetrahydrofuran ,  Water ;  30 min, 5 °C
Reference
Preparation of fused pyrazine compounds as MAPKAPK5 inhibitors useful for the treatment of degenerative and inflammatory diseases
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Methanol ,  Tetrahydrofuran ,  Water ;  30 min, 5 °C
1.2 Reagents: Hydrochloric acid Solvents: Dichloromethane ,  Water
Reference
Imidazopyrazines and triazolopyrazines as MAPKAP kinase-5 inhibitors, their preparation, pharmaceutical compositions, and use for the treatment of joint degenerative and inflammatory diseases
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Methanol ,  Tetrahydrofuran ,  Water ;  30 min, 5 °C
Reference
Imidazolopyrazine compounds as MAPKAPK5 inhibitors useful for the treatment of degenerative and inflammatory diseases and their preparation
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ,  Water ;  0 °C; 45 min, 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Dichloromethane ,  Water
Reference
Pyrrolo[2,3-b]pyrazine derivatives as inhibitors of janus kinase and their preparation and use in the treatment of autoimmune and inflammatory diseases
, United States, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Methanol ,  Tetrahydrofuran ,  Water ;  40 min, 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
D-A copolymer donor material based on different substituted pyrazine acceptor units for organic solar cells
, China, , ,

Production Method 7

Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Methanol ,  Water
Reference
Discovery of a series of imidazopyrazine small molecule inhibitors of the kinase MAPKAPK5, that show activity using in vitro and in vivo models of rheumatoid arthritis
Andrews, Martin J. I.; Andrew Clase, J.; Bar, Gregory; Tricarico, Giovanni; Edwards, Paul J.; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(6), 2266-2270

3,6-Dibromopyrazine-2-carboxylic acid Raw materials

3,6-Dibromopyrazine-2-carboxylic acid Preparation Products

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